N-Ethyl-2-(4-methylpiperidin-1-YL)ethanamine

• IUPAC Name: N-ethyl-2-(4-methylpiperidin-1-yl)ethanamine
• InChI: InChI=1S/C10H22N2/c1-3-11-6-9-12-7-4-10(2)5-8-12/h10-11H,3-9H2,1-2H3
• InChI Key: BEXZRZRCZHVZFM-UHFFFAOYSA-N
• Canonical SMILES: CCNCCN1CCC(CC1)C
• Molecular Formula: C10H22N2
• DSSTOX Substance ID: DTXSID80672406
• Molecular Weight: 170.30 g/mol
• CAS RN: 915923-35-2

Description

“N-Ethyl-2-(4-methylpiperidin-1-YL)ethanamine” is a compound with the molecular formula C10H22N2. It is also known as 2-(1-Methylpiperidin-4-yl)ethanamine. This compound is a nitrogen-containing heterocycle.

Molecular Structure Analysis

The molecular weight of “this compound” is 170.3 g/mol. The InChI code for this compound is 1S/C10H22N2/c1-3-11-6-9-12-7-4-10(2)5-8-12/h10-11H,3-9H2,1-2H3.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

Neuroprotective Effects

N-Ethyl-2-(4-methylpiperidin-1-yl)ethanamine and its derivatives have been studied for their neuroprotective effects, particularly in the context of learning and memory enhancement. In animal models, certain derivatives have shown potential in improving cognitive functions, such as learning and memory, by reducing error frequencies and prolonging latencies in memory-related tests. These findings suggest that this compound derivatives could be explored for their neuroprotective and cognitive-enhancing properties (Zhang Hong-ying, 2012).

Antidepressant Potential

The compound and its derivatives have been investigated for their antidepressant properties. Studies on animal models indicate that certain derivatives can exhibit significant antidepressant effects, as demonstrated by reduced immobility in behavioral tests, suggesting potential applications in treating depressive disorders. These antidepressant effects are attributed to the compound's interaction with neurotransmitter systems and its ability to modulate mood-related behaviors (I. Jirkovsky et al., 1977).

Gastroprotective Actions

Research has also explored the gastroprotective effects of this compound derivatives, particularly in the context of ulcer prevention and treatment. Certain derivatives have been shown to possess potent gastroprotective properties, potentially through mechanisms involving the modulation of endogenous prostacyclin synthesis, suggesting therapeutic applications in gastrointestinal disorders (G. Glavin & J. Gerrard, 1990).

Serotonergic Neurotoxicity

Some studies have investigated the neurotoxic effects of this compound derivatives on serotonergic systems. These compounds can induce significant reductions in serotonin-immunoreactive fibers, suggesting potential neurotoxicity similar to that observed with other psychoactive substances. This aspect warrants caution in the therapeutic use of these compounds, emphasizing the need for further research to understand their safety profile (H. Series & M. Molliver, 1994).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed. It should be handled with care, and appropriate safety measures should be taken while handling it.